4-ethoxy-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C26H29N3O4S/c1-2-33-24-13-15-25(16-14-24)34(31,32)29(23-11-7-4-8-12-23)21-26(30)28-19-17-27(18-20-28)22-9-5-3-6-10-22/h3-16H,2,17-21H2,1H3
• InChI Key: QAROIRCWODHDOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N2CCN(CC2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H29N3O4S
• Molecular Weight: 479.6 g/mol

Description

4-ethoxy-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide, also known as EOPB, is a synthetic compound that has been studied for its potential use in scientific research. EOPB belongs to the class of sulfonamide compounds and has been found to have several biochemical and physiological effects.

Mechanism of Action

4-ethoxy-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide acts as a dopamine receptor agonist, meaning it binds to dopamine receptors and activates them. This leads to an increase in dopamine activity in the brain, which can have a positive effect on mood and behavior. This compound has also been found to have an affinity for serotonin receptors, which may contribute to its antidepressant effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to increase dopamine activity in the brain, which can have a positive effect on mood and behavior. This compound has also been found to have anxiolytic and antidepressant effects, which may be due to its affinity for serotonin receptors.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide in lab experiments is its high affinity for dopamine receptors, which makes it a useful tool for studying dopamine-related processes in the brain. However, one limitation of using this compound is its potential for off-target effects, as it has been found to have an affinity for other receptors as well.

Future Directions

There are several potential future directions for research on 4-ethoxy-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide. One area of interest is its potential use in the treatment of Parkinson's disease, as it has been found to have an affinity for dopamine receptors. Another area of interest is its potential use in the treatment of depression and anxiety disorders, as it has been found to have anxiolytic and antidepressant effects. Further research is needed to fully understand the potential applications of this compound in scientific research.

Scientific Research Applications

4-ethoxy-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have an affinity for dopamine receptors and has been studied for its potential use in the treatment of Parkinson's disease. This compound has also been studied for its potential use in the treatment of depression and anxiety disorders.